Cas no 36823-58-2 (3-Heptyne-1,7-diamine)

• Product Name: 3-Heptyne-1,7-diamine
• CAS No: 36823-58-2
• MF: C₇H₁₄N₂
• MW: 126.199461460114
• CID: 1479551
• Update Time: 2024-08-24

3-Heptyne-1,7-diamine Chemical and Physical Properties

Names and Identifiers

• 3-Heptyne-1,7-diamine
• 1,7-diaminohept-3-yne

• Inchi： 1S/C7H14N2/c8-6-4-2-1-3-5-7-9/h2,4-9H2
• InChI Key： WIWYHCLUYHPVCL-UHFFFAOYSA-N
• SMILES： C(N)CC#CCCCN

Computed Properties

• Exact Mass: 126.11582

Experimental Properties

• Density: 0.936±0.06 g/cm3(Predicted)
• Boiling Point: 222.0±25.0 °C(Predicted)
• PSA: 52.04
• pka: 9.65±0.10(Predicted)